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Compound of Interest

Compound Name: Hyalodendrin

Cat. No.: B052569 Get Quote

Essential Safety and Handling Guide for
Hyalodendrin
Disclaimer: This document provides essential guidance on personal protective equipment

(PPE) and safe handling procedures for Hyalodendrin based on its known properties and

general laboratory safety protocols. A specific Safety Data Sheet (SDS) for Hyalodendrin was

not available at the time of writing. Researchers must consult the substance-specific SDS

provided by the supplier and their institution's safety guidelines before handling this compound.

Hyalodendrin is a bioactive fungal metabolite with known fungitoxic properties and acute

toxicity.[1][2][3] Therefore, stringent safety measures are imperative to minimize exposure and

ensure a safe laboratory environment. This guide provides a framework for researchers,

scientists, and drug development professionals on the essential PPE, operational procedures,

and disposal plans for handling Hyalodendrin.

Chemical and Physical Properties of (+)-
Hyalodendrin
A summary of the known chemical and physical properties of (+)-Hyalodendrin is provided

below. This information is crucial for understanding its behavior and potential hazards.
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Property Value Source

Molecular Formula C14H16N2O3S2 PubChem[4]

Molecular Weight 324.4 g/mol PubChem[4]

IUPAC Name

(1S,4S)-1-benzyl-4-

(hydroxymethyl)-5,7-dimethyl-

2,3-dithia-5,7-

diazabicyclo[2.2.2]octane-6,8-

dione

PubChem[4]

CAS Number 51920-94-6 PubChem[5]

Acute Toxicity (LD50) 75 mg/kg (in mice) MedChemExpress[2]

Personal Protective Equipment (PPE) Plan
A comprehensive PPE plan is critical to prevent dermal, ocular, and respiratory exposure to

Hyalodendrin. The following table outlines the recommended PPE for various stages of

handling.
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PPE Category Recommended Equipment
Specifications and Usage
Guidelines

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates.

- Use in a well-ventilated area,

preferably within a chemical

fume hood. - Ensure a proper

fit test has been conducted. -

Replace cartridges according

to the manufacturer's

recommendations or your

institution's safety protocols.

Eye and Face Protection
Chemical safety goggles and a

face shield.

- Goggles must provide a

complete seal around the

eyes.[6] - A face shield should

be worn in addition to goggles

when there is a risk of

splashes or aerosol

generation.[6]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

- Wear double gloves for

added protection. - Inspect

gloves for any signs of

degradation or punctures

before use. - Change gloves

frequently and immediately if

contaminated. - Wash hands

thoroughly after removing

gloves.[7]

Body Protection
A fully buttoned lab coat and

chemical-resistant apron.

- The lab coat should have

long sleeves and be made of a

low-permeability fabric. - An

apron provides an additional

layer of protection against

spills. - Do not wear lab coats

outside of the designated

laboratory area.
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Footwear
Closed-toe shoes made of a

durable material.

- Shoes should fully cover the

feet to protect against spills. -

Do not wear perforated shoes,

sandals, or cloth sneakers in

the laboratory.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for minimizing risks associated

with Hyalodendrin.

Operational Plan: Step-by-Step Handling Procedures
Preparation and Planning:

Review the Safety Data Sheet (SDS) if available.

Ensure all necessary PPE is available and in good condition.

Prepare the work area by ensuring it is clean and uncluttered.

Work should be conducted in a designated area, such as a chemical fume hood.

Handling and Experimentation:

Wear the appropriate PPE as outlined in the table above.

Handle Hyalodendrin in a manner that minimizes the generation of dust or aerosols.

Use tools and equipment dedicated to handling this compound to prevent cross-

contamination.

In case of a spill, follow your institution's established spill response procedures.

Post-Experiment Procedures:

Decontaminate all surfaces and equipment that have come into contact with

Hyalodendrin.
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Carefully remove PPE, avoiding self-contamination.[8]

Dispose of contaminated PPE as hazardous waste.

Wash hands thoroughly with soap and water.

Disposal Plan: Managing Hyalodendrin Waste
All waste contaminated with Hyalodendrin must be treated as hazardous waste and disposed

of according to institutional and regulatory guidelines.

Solid Waste:

Collect all contaminated solid waste, including gloves, wipes, and disposable labware, in a

designated, clearly labeled hazardous waste container.

The container should be sealed and stored in a secure secondary containment area.

Liquid Waste:

Collect all liquid waste containing Hyalodendrin in a sealed, properly labeled, and

chemical-resistant container.

Do not mix with other incompatible waste streams.

Empty Containers:

Containers that held Hyalodendrin should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous liquid waste.[9]

After rinsing, the container can be disposed of according to your institution's policy for

empty chemical containers.[9]

Safe Handling Workflow for Hyalodendrin
The following diagram illustrates the logical workflow for the safe handling of Hyalodendrin,

from initial risk assessment to final waste disposal.
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Caption: Workflow for Safe Handling of Hyalodendrin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b052569?utm_src=pdf-body-img
https://www.benchchem.com/product/b052569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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